Cas no 1090372-68-1 (N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]phenyl}-2-(N-methyl-2-phenylethenesulfonamido)acetamide)

• Product Name: N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]phenyl}-2-(N-methyl-2-phenylethenesulfonamido)acetamide
• CAS No: 1090372-68-1
• MF: C₂₃H₂₄N₄O₃S₂
• MW: 468.591662406921
• CID: 6532679
• PubChem ID: 25569555
• Update Time: 2025-07-17

N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]phenyl}-2-(N-methyl-2-phenylethenesulfonamido)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26600854
• Z223750396
• N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]phenyl}-2-(N-methyl-2-phenylethenesulfonamido)acetamide
• 1090372-68-1

• Inchi： 1S/C23H24N4O3S2/c1-17-15-18(2)25-23(24-17)31-21-11-9-20(10-12-21)26-22(28)16-27(3)32(29,30)14-13-19-7-5-4-6-8-19/h4-15H,16H2,1-3H3,(H,26,28)/b14-13+
• InChI Key： NRRNHTUHMSQVOP-BUHFOSPRSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(C)CC(NC1C=CC(=CC=1)SC1N=C(C)C=C(C)N=1)=O)(=O)=O

Computed Properties

• Exact Mass: 468.12898299g/mol
• Monoisotopic Mass: 468.12898299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]phenyl}-2-(N-methyl-2-phenylethenesulfonamido)acetamide

N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]phenyl}-2-(N-methyl-2-phenylethenesulfonamido)acetamide (CAS No. 1090372-68-1): A Comprehensive Overview

N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]phenyl}-2-(N-methyl-2-phenylethenesulfonamido)acetamide (CAS No. 1090372-68-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrimidine and sulfonamide, two functional groups that are widely recognized for their biological activities and therapeutic potential.

The molecular structure of N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]phenyl}-2-(N-methyl-2-phenylethenesulfonamido)acetamide is characterized by a central pyrimidine ring substituted with methyl groups at the 4 and 6 positions. The sulfanyl group (-SH) is attached to a phenyl ring, which is further linked to an acetamide moiety containing a phenylethene sulfonamide group. This intricate arrangement of functional groups imparts unique chemical and biological properties to the compound.

Recent studies have highlighted the potential of N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]phenyl}-2-(N-methyl-2-phenylethenesulfonamido)acetamide in various therapeutic applications. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme implicated in the progression of certain cancers. The mechanism of action involves the binding of the compound to the active site of the enzyme, thereby disrupting its catalytic function.

In addition to its enzymatic inhibition properties, N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]phenyl}-2-(N-methyl-2-phenylethenesulfonamido)acetamide has shown promise in modulating cellular signaling pathways. Research conducted at a leading pharmaceutical institute revealed that this compound can interfere with specific signaling cascades associated with inflammation and immune responses. This finding suggests potential applications in treating inflammatory diseases and autoimmune disorders.

The pharmacokinetic properties of N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]phenyl}-2-(N-methyl-2-phenylethenesulfonamido)acetamide have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are crucial for ensuring that the compound can effectively reach its target sites in the body and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]phenyl}-2-(N-methyl-2-phenylethenesulfonamido)acetamide in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The synthetic route for producing N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]phenyl}-2-(N-methyl-2-phenylethenesulfonamido)acetamide has been optimized to ensure high yields and purity. The process involves multiple steps, including the synthesis of intermediate compounds and their subsequent coupling to form the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to verify the structure and purity of the synthesized compound.

In conclusion, N-{4-[(4,6-dimethylpyrimidin--2--yl)sulfanyl]phenyl}-2-(N-methyl--2--phenylethenesulfonamido)-acetamide (CAS No. 1090372-68-1) represents a promising candidate in the development of novel therapeutics for various diseases. Its unique chemical structure and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.